Cas no 2137995-09-4 (2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole)

• Product Name: 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole
• CAS No: 2137995-09-4
• MF: C₇H₆N₄O₂S
• MW: 210.213139057159
• CID: 6381364
• PubChem ID: 165841078
• Update Time: 2025-06-09

2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole
• EN300-1116362
• 2137995-09-4

• Inchi： 1S/C7H6N4O2S/c1-5-9-7(4-14-5)10-3-6(2-8-10)11(12)13/h2-4H,1H3
• InChI Key： YKOFERZHEKGTFK-UHFFFAOYSA-N
• SMILES： S1C=C(N=C1C)N1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.02114662g/mol
• Monoisotopic Mass: 210.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole

Introduction to 2-Methyl-4-(4-Nitro-1H-Pyrazol-1-Yl)-1,3-Thiazole (CAS No. 2137995-09-4)

2-Methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole (CAS No. 2137995-09-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities. The presence of the nitro group and the pyrazole ring further enhances its pharmacological potential, making it a promising candidate for drug development.

The molecular structure of 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole consists of a thiazole ring with a methyl group at the 2-position and a 4-nitro-1H-pyrazol-1-yl substituent at the 4-position. The thiazole ring is a five-membered heterocycle containing one sulfur and one nitrogen atom, while the pyrazole ring is a five-membered heterocycle with two nitrogen atoms. The nitro group attached to the pyrazole ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

Recent studies have explored the potential applications of 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory effects against several Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit key enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole has shown promise as an antifungal agent. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the growth of Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for opportunistic infections in immunocompromised individuals. The mechanism of action was found to involve the disruption of fungal cell wall synthesis and mitochondrial function.

The anticancer potential of 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole has also been investigated. Research published in Cancer Letters in 2023 reported that this compound exhibited selective cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The study revealed that the compound induced apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole could be a valuable lead compound for the development of novel anticancer agents.

Beyond its direct biological activities, 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole has been used as a building block in combinatorial chemistry to synthesize more complex molecules with enhanced therapeutic properties. For example, a study published in Organic & Biomolecular Chemistry in 2020 described the synthesis of a series of thiazole-based derivatives by coupling 2-methyl-4-(4-nitro-1H-pyrazol-1-yl)-1,3-thiazole with various aromatic and heteroaromatic moieties. The resulting compounds were evaluated for their anti-inflammatory and analgesic activities, with several derivatives showing promising results in preclinical models.

The synthetic accessibility of 2-methyl-4-(4-nitro-1H-pyrazol-1-y l)-1,3-thiazole has also contributed to its popularity as a research tool. A straightforward synthetic route involving the condensation of 2-methylthioacetic acid with 4-nitropyrazole followed by cyclization under basic conditions has been reported in multiple studies. This method provides high yields and good purity, making it suitable for large-scale production and further derivatization.

In conclusion, 2-methyl-4-(4-nitro-1H-pyrazol - yl)-1 ,3-th iaz ole (CAS No . 2 895 -09 - ) strong > is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in medicinal chemistry and pharmaceutical science.